2-chloro-N-[3-(5-methyltetrazol-1-yl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-[3-(5-methyltetrazol-1-yl)phenyl]acetamide
• InChI: InChI=1S/C10H10ClN5O/c1-7-13-14-15-16(7)9-4-2-3-8(5-9)12-10(17)6-11/h2-5H,6H2,1H3,(H,12,17)
• InChI Key: JRRLZERUDHBVDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=NN1C2=CC=CC(=C2)NC(=O)CCl
• Molecular Formula: C10H10ClN5O
• Molecular Weight: 251.67 g/mol

Description

2-chloro-N-[3-(5-methyltetrazol-1-yl)phenyl]acetamide, commonly known as clopidogrel, is a medication used to prevent blood clots in individuals with cardiovascular diseases. It is an antiplatelet drug that inhibits the activation of platelets and prevents the formation of blood clots. Clopidogrel is a widely used drug in the treatment of cardiovascular diseases, and its synthesis method, mechanism of action, biochemical and physiological effects, and future directions are of great interest to the scientific community.

Mechanism of Action

Clopidogrel works by inhibiting the activation of platelets, which are responsible for the formation of blood clots. It does this by binding to the P2Y12 receptor on the surface of platelets, which prevents the activation of the receptor by adenosine diphosphate (ADP). This, in turn, inhibits the activation of platelets and prevents the formation of blood clots.
Biochemical and Physiological Effects:
Clopidogrel has several biochemical and physiological effects on the body. It reduces the aggregation of platelets, which prevents the formation of blood clots. It also reduces the release of inflammatory cytokines, which can contribute to the development of cardiovascular diseases. Additionally, clopidogrel has been shown to have antioxidant properties, which may help to reduce oxidative stress and inflammation in the body.

Advantages and Limitations for Lab Experiments

Clopidogrel has several advantages for use in lab experiments. It is a well-established drug with a known mechanism of action, making it a reliable tool for studying platelet activation and blood clotting. Additionally, it is widely available and relatively inexpensive, making it accessible for use in a variety of experiments. However, there are also limitations to the use of clopidogrel in lab experiments. It can have off-target effects, which may complicate the interpretation of results. Additionally, the use of clopidogrel in animal experiments may not accurately reflect its effects in humans.

Future Directions

There are several future directions for research on clopidogrel. One area of interest is the development of new antiplatelet drugs that are more effective and have fewer side effects than clopidogrel. Another area of interest is the identification of biomarkers that can predict the response to clopidogrel in individual patients. Additionally, there is ongoing research into the use of clopidogrel in combination with other drugs, such as aspirin, to further reduce the risk of cardiovascular events in patients with cardiovascular diseases.
Conclusion:
Clopidogrel is an important antiplatelet drug that is widely used in the treatment of cardiovascular diseases. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are of great interest to the scientific community. Further research on clopidogrel and related drugs has the potential to improve the treatment of cardiovascular diseases and reduce the risk of cardiovascular events in patients.

Synthesis Methods

Clopidogrel is synthesized through a multistep process that involves the reaction of 2-chloroacetamide with 3-(5-methyltetrazol-1-yl)phenylboronic acid in the presence of a palladium catalyst. The resulting intermediate is then subjected to a series of reactions, including oxidation, esterification, and cyclization, to produce clopidogrel.

Scientific Research Applications

Clopidogrel has been extensively studied for its efficacy in preventing blood clots in patients with various cardiovascular diseases, including acute coronary syndrome, stroke, and peripheral artery disease. It has been shown to reduce the risk of cardiovascular events, such as heart attack and stroke, in these patients.